Cas no 1554910-56-3 (3-Amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one)

3-Amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties
Names and Identifiers
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- 3-amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one
- EN300-1106596
- 1554910-56-3
- AKOS021310925
- 3-Amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one
-
- Inchi: 1S/C9H14N2O2/c1-13-6-2-4-11-5-3-9(12)8(10)7-11/h3,5,7H,2,4,6,10H2,1H3
- InChI Key: KZFIIACHAAVIGJ-UHFFFAOYSA-N
- SMILES: O(C)CCCN1C=CC(C(=C1)N)=O
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 55.6Ų
3-Amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1106596-10.0g |
3-amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one |
1554910-56-3 | 10g |
$4052.0 | 2023-06-10 | ||
Enamine | EN300-1106596-2.5g |
3-amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one |
1554910-56-3 | 95% | 2.5g |
$1230.0 | 2023-10-27 | |
Enamine | EN300-1106596-0.05g |
3-amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one |
1554910-56-3 | 95% | 0.05g |
$528.0 | 2023-10-27 | |
Enamine | EN300-1106596-0.5g |
3-amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one |
1554910-56-3 | 95% | 0.5g |
$603.0 | 2023-10-27 | |
Enamine | EN300-1106596-0.25g |
3-amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one |
1554910-56-3 | 95% | 0.25g |
$579.0 | 2023-10-27 | |
Enamine | EN300-1106596-1.0g |
3-amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one |
1554910-56-3 | 1g |
$943.0 | 2023-06-10 | ||
Enamine | EN300-1106596-0.1g |
3-amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one |
1554910-56-3 | 95% | 0.1g |
$553.0 | 2023-10-27 | |
Enamine | EN300-1106596-5g |
3-amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one |
1554910-56-3 | 95% | 5g |
$1821.0 | 2023-10-27 | |
Enamine | EN300-1106596-5.0g |
3-amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one |
1554910-56-3 | 5g |
$2732.0 | 2023-06-10 | ||
Enamine | EN300-1106596-1g |
3-amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one |
1554910-56-3 | 95% | 1g |
$628.0 | 2023-10-27 |
3-Amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one Related Literature
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
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J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
Additional information on 3-Amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one
Comprehensive Overview of 3-Amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one (CAS No. 1554910-56-3)
3-Amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one (CAS No. 1554910-56-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the dihydropyridinone family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.
The molecular structure of 3-Amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one features a dihydropyridinone core, which is substituted with an amino group at the 3-position and a 3-methoxypropyl group at the 1-position. This configuration contributes to its reactivity and solubility, making it a versatile intermediate in synthetic chemistry. The presence of the methoxypropyl moiety enhances its lipophilicity, which is crucial for membrane permeability in drug design. These characteristics align with current trends in small-molecule drug development, where researchers prioritize compounds with balanced pharmacokinetic properties.
In recent years, the demand for high-purity heterocyclic compounds like 3-Amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one has surged, driven by advancements in high-throughput screening and fragment-based drug design. This compound is often explored as a building block for synthesizing more complex molecules, particularly in oncology and neurology research. Its relevance to kinase inhibition and GPCR modulation has also been highlighted in several preclinical studies, addressing pressing questions in targeted therapy development.
From a synthetic perspective, CAS No. 1554910-56-3 is typically prepared through multi-step organic reactions, including condensation and cyclization processes. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact downstream applications. This aligns with the growing focus on green chemistry and sustainable synthesis, where minimizing waste and energy consumption is paramount.
The compound’s stability under various pH conditions and its compatibility with common solvents like DMSO and methanol make it suitable for diverse experimental setups. However, storage recommendations often include protection from light and moisture to prevent degradation, a critical consideration for long-term research projects. These practical insights are frequently searched by scientists seeking best practices for handling sensitive reagents.
In the context of AI-driven drug discovery, 3-Amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one has been featured in computational studies predicting its binding affinities to biological targets. Such applications resonate with the increasing integration of machine learning in medicinal chemistry, where virtual screening accelerates the identification of lead compounds. This intersection of experimental and computational approaches underscores the compound’s relevance in modern biopharmaceutical innovation.
Looking ahead, the potential of CAS No. 1554910-56-3 extends beyond traditional drug development. Its derivatives are being investigated for roles in material science, such as designing fluorescent probes for cellular imaging. This multidisciplinary appeal positions the compound as a valuable asset in both academic and industrial settings, addressing the broader need for multifunctional chemical entities in research.
To summarize, 3-Amino-1-(3-methoxypropyl)-1,4-dihydropyridin-4-one exemplifies the synergy between structural ingenuity and practical utility in contemporary chemistry. Its applications span drug discovery, computational modeling, and material engineering, reflecting the dynamic nature of chemical research. As scientists continue to explore its properties, this compound is poised to contribute to breakthroughs in precision medicine and beyond.
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